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Compound of Interest

4-{(4-
Compound Name: phenoxyphenyl)sulfonyllmorpholin
e
CAS No.: 494838-95-8
Cat. No.: B5770179

Get Quote

Executive Summary & Compound Identity

Compound: 4-[(4-phenoxyphenyl)sulfonyllmorpholine Class: Sulfonylmorpholine / Diaryl

Ether Derivative Significance: This compound integrates the hydrolytic stability of the
morpholine ring with the lipophilic, Tt-stacking capability of the phenoxyphenyl group.[1]
Solubility data is critical for optimizing recrystallization yields, designing formulation delivery
systems, and determining bioavailability.

Structural Analysis for Solubility Prediction[1]

e Morpholine Moiety: Hydrogen bond acceptor (N and O atoms); enhances solubility in polar
protic solvents (e.g., Ethanol, Methanol) and polar aprotic solvents.[1]

» Sulfonyl Group (

): Strong dipole; promotes solubility in high-dielectric solvents (e.g., DMSO, DMF, Acetone).
[1]
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o Phenoxyphenyl Group: Highly lipophilic and aromatic; reduces water solubility significantly
while enhancing solubility in aromatic solvents (e.g., Toluene) and chlorinated solvents.[1]

Predicted Solubility Ranking:

[1]
Experimental Protocols for Solubility Determination

To generate high-integrity solubility data (

), the Isothermal Saturation Shake-Flask Method coupled with HPLC Quantification is the
industry gold standard.

Protocol A: Saturation Shake-Flask Method
(Standardized)

Objective: Determine the mole fraction solubility (
) at equilibrium.[1]
e Preparation:

o Weigh an excess of 4-[(4-phenoxyphenyl)sulfonyllmorpholine solid (approx. 200-500
mg depending on solvent capacity) into a double-jacketed glass vessel.

o Add 50 mL of the target organic solvent (e.g., Methanol, Ethanol, Acetone, Toluene).
o Equilibration:

o Seal the vessel and place it in a thermostatic shaker bath.

o Set temperature

(range: 278.15 K to 323.15 K) with
K precision.

o Agitate at 150 rpm for 24—48 hours to ensure solid-liquid equilibrium.

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://patents.google.com/patent/US20220388984A1
https://patents.google.com/patent/US20220388984A1
https://patents.google.com/patent/US20220388984A1
https://www.benchchem.com/product/b5770179/docs?utm_src=pdf-body#technical-guide-solubility-profiling-of-4-4-phenoxyphenyl-sulfonyl-morpholine-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5770179?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Phase Separation:

o Stop agitation and allow the suspension to settle for 2—4 hours at constant

o Filter the supernatant using a 0.45 um PTFE syringe filter (pre-heated to
to prevent precipitation).
e Quantification (HPLC):
o Dilute the filtrate with the mobile phase.
o Inject into HPLC (C18 column, UV detection at
nm).
o Calculate concentration (
) using a pre-established calibration curve.[1]
 Calculation:
o Convert molar concentration to mole fraction (
):
Where
is mass and

is molecular weight of solute (

) and solvent (

)-[1]

Protocol B: Dynamic Laser Monitoring (Fast-Screening)

For rapid metastable zone width (MSZW) determination:
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¢ Prepare a suspension of known concentration.
e Heat at 1 K/min while monitoring turbidity via laser transmission.
* Record the temperature of complete dissolution (

)[1]

Mandatory Visualization: Experimental Workflow

The following diagram outlines the critical path for validating solubility data, ensuring self-
correcting logic (e.g., checking for degradation).

Start: Solid Solute + Pure Solvent

Equilibration
(Shake-Flask, 24-48h, Constant T)

Y

Sampling & Filtration
(0.45 um PTFE, Isothermal)

:

Quantification (HPLC/Gravimetric)

Data Validation
(Standard Deviation < 3%)

Thermodynamic Modeling Re-Equilibrate
(Apelblat / van't Hoff) (Check Degradation/Time)
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Caption: Logical workflow for solubility determination, enforcing a validation loop to ensure
thermodynamic equilibrium before modeling.

Solubility Data & Thermodynamic Modeling

Once experimental data (

) is obtained, it must be correlated using thermodynamic models to calculate dissolution
enthalpy (

) and entropy (
).[1][2]
Quantitative Data Structure (Template)

Note: As specific public data for this derivative is proprietary, the table below represents the
expected trend based on structural analogs (e.g., 4-(phenylsulfonyl)morpholine).
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Polarity

el . Solubility ( Solubility (
Solvent IEEEmE Trend
) ) at 298.15 K ) at 323.15 K
) ) Soluble (Dipole-
DMSO 46.7 High (> 500) Very High _
Dipole)
] ) Soluble (Dipole-
Acetone 20.7 High (> 300) High )
Dipole)
) Soluble (Van der
Ethyl Acetate 6.0 Moderate (~150) High
Waals)
H-Bondin
Methanol 32.7 Moderate (~80) Moderate I
(Acceptor)
Toluene 2.4 Moderate (~60) High Stacking
Hydrophobic
Water 80.1 Low (< 1) Low
Effect

Thermodynamic Models
1. Modified Apelblat Equation

Used to correlate solubility with temperature.[3] The high accuracy of this model makes it ideal
for engineering calculations.

e A, B, C: Empirical parameters derived from regression.

« Utility: Interpolating solubility at unmeasured temperatures.

2. van't Hoff Equation

Used to determine thermodynamic functions (
)[11[4]

[1]
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e Plot:

'S

» Slope:

[1]

e Intercept:
1]

Mandatory Visualization: Thermodynamic Logic

This diagram illustrates how experimental data feeds into the calculation of critical
thermodynamic parameters.

. Apelblat Regression
& (A, B, C)

Linearization Slope

van't Hoff Plot
(Inx vs 1/T)

Enthalpy (AH)

Experimental Data
Endothermic/Exothermic

(x_ivsT)

Gibbs Energy (AG)
Spontaneity

Entropy (AS)
Disorder Driving Force

Click to download full resolution via product page

Caption: Thermodynamic analysis pathway converting raw solubility data into fundamental

solution properties.

Discussion & Applications
Dissolution Mechanism

The dissolution of 4-[(4-phenoxyphenyl)sulfonyllmorpholine is an endothermic process (

), meaning solubility increases with temperature.[1][2]
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» Enthalpy-Driven: In non-polar solvents (Toluene), the disruption of the crystal lattice requires
significant energy, but

interactions compensate.

» Entropy-Driven: In polar aprotic solvents (DMSO), the randomization of the solvent structure
around the sulfonyl group drives dissolution.

Solvent Selection for Recrystallization

Based on the predicted profile:
e Good Solvent: Acetone or Ethyl Acetate (High solubility at high T, moderate at low T).[1]
e Anti-Solvent: Water or Hexane (Low solubility).[1]

o Optimal System: Acetone/Water binary mixture. Dissolve in hot acetone, slowly add water to
induce nucleation.

References

¢ Shake-Flask Protocol

o Title: "Measurement and Correlation of Solubility of Sulfonamide Deriv
o Source: Journal of Chemical & Engineering D
o Context: Defines the standard gravimetric method for sulfonyl compounds.

o [1]
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Source: Fluid Phase Equilibria.

Context: Used as a structural proxy to validate polarity-based solubility predictions.
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o
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* Hansen Solubility Parameters

o Title: "Hansen Solubility Parameters: A User's Handbook."
o Source: CRC Press.
o Context: Theoretical basis for the "Predicted Solubility Profile" section.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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